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Compound of Interest

4-(Chloromethyl)pyridine
Compound Name:
hydrochloride

Cat. No.: B042278

An In-depth Technical Guide to the Safety and Handling of 4-(Chloromethyl)pyridine
hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(chloromethyl)pyridine hydrochloride (CAS No. 1822-51-1). The following sections detail the
known hazards, personal protective equipment, emergency procedures, and handling and
storage protocols to ensure the safety of laboratory personnel.

Hazard Identification and Classification

4-(Chloromethyl)pyridine hydrochloride is classified as a hazardous chemical. It is harmful if
swallowed and causes severe skin burns and eye damage.[1][2] It may also be corrosive to
metals.[3][4]

GHS Hazard Statements:
e H302: Harmful if swallowed.
e H314: Causes severe skin burns and eye damage.

e H290: May be corrosive to metals.[3][4]
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Signal Word: Danger[1][2]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-(chloromethyl)pyridine

hydrochloride is provided in the table below.

Property Value Source(s)
CAS Number 1822-51-1 [1][2]
Molecular Formula CeHsCIN - HCI
Molecular Weight 164.03 g/mol [5]
Appearance White to off-white crystalline 6]

solid or powder
Melting Point 166-173 °C (lit.)
Water Solubility 750 g/L (20 °C) [7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][8]

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

e Avoid contact with skin, eyes, and clothing.[1][8]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[8][9]

e Do not eat, drink, or smoke when using this product.[1][9]

» Wash hands and any exposed skin thoroughly after handling.[1][2][3]
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Storage:

» Store in a dry, cool, and well-ventilated place.[1][2][8]

o Keep the container tightly closed.[1][2][8]

o Store in a corrosives area.[1][2][8]

o Store locked up.[1][2][3]

o Keep away from incompatible materials such as strong oxidizing agents.[1][2][8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-(chloromethyl)pyridine

hydrochloride.

PPE Type

Specifications

Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield.

[°]

Skin Protection

Wear protective gloves (e.g.,
nitrile rubber) and a lab coat.

Ensure all skin is covered.

[°]

Respiratory Protection

If working outside a fume hood
or if dust/aerosols are
generated, use a NIOSH-
approved respirator with a P3
(EN 143) filter cartridge.

[8]

Emergency Procedures

First Aid Measures

In case of exposure, follow these first aid protocols immediately.
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Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Immediate medical attention is

required.

[1]2]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off immediately with soap and
plenty of water for at least 15
minutes. Immediate medical

attention is required.

[1](2]

Remove to fresh air. If not

breathing, give artificial

Inhalation o ) ) [1112]
respiration. Immediate medical
attention is required.

Do NOT induce vomiting.
) Rinse mouth with water. Call a

Ingestion [1][2]

physician or poison control

center immediately.

Spill Response

In the event of a spill, follow the workflow outlined below.
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4 Spill Response Protocol )

Spill Detected

Evacuate Immediate Area

:

Ensure Adequate Ventilation

:

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain Spill with Inert Material
(e.g., sand, vermiculite)

:

Carefully Sweep or Shovel
into a Suitable, Labeled Container

'

Clean Spill Area with a Suitable Solvent
Followed by Soap and Water

:

Decontaminate all Equipment Used

:

Dispose of Waste as Hazardous Material

;

Report the Incident to
EH&S or Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Decision Pathway

The following diagram illustrates the decision-making process for administering first aid based

on the route of exposure.

PO elo4

First Aid Decision Pathway

Determine Route of Exposure

Contaminated Clothing

Eyes Skin Inhalation Ingestion
Eye Contact Skin Contact Inhalation Ingestion
LR R Move to Fresh Air Rinse Mouth

Immediately Flush Eyes with Water
for at least 15 minutes

Wash Skin with Soap and Water
for at least 15 minutes

Seek Immediate
Medical Attention

If Not Breathing,
Give Artificial Respiration

Do NOT Induce Vomiting
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Caption: Decision pathway for first aid response.

Toxicology Information

4-(Chloromethyl)pyridine hydrochloride is harmful if swallowed.[1][2] It is classified as Acute
oral toxicity, Category 4.[1] High concentrations are extremely destructive to tissues of the
mucous membranes, upper respiratory tract, eyes, and skin.[5]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant.[1][2][3] Waste
generators must consult state and local hazardous waste regulations to ensure complete and
accurate classification.[8] Do not let this chemical enter the environment.[1]

Fire-Fighting Measures

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8][10]
Firefighters should wear self-contained breathing apparatus and full protective gear.[1][8]
Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (CO2), and hydrogen chloride gas.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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